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Compound of Interest

Compound Name: C14-4

Cat. No.: B15615982

Essential Safety and Handling Guide for C14-4

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This guide provides critical safety, handling, and disposal protocols for the ionizable cationic
lipid C14-4. Adherence to these procedures is essential for ensuring laboratory safety and
maintaining experimental integrity.

Understanding the Hazards

C14-4 is an ionizable cationic lipid integral to the formulation of lipid nanoparticles (LNPs) for
MRNA delivery. While specific toxicity data for C14-4 is not extensively published, its chemical
nature and common solvent (ethanol) necessitate careful handling. The primary hazards are
associated with the solvent and the potential for C14-4 to act as a skin and eye irritant. Since
C14-4 is often supplied in a flammable solvent like ethanol, fire safety is a primary concern.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling C14-4. This is based on the likely hazards of
the chemical and the solvents it is supplied in.
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Protection Type Specification Rationale

Provides a barrier against skin
Hand Protection Nitrile or Neoprene Gloves contact with C14-4 and the

ethanol solvent.

Safety glasses with side .
Protects eyes from accidental

Eye Protection shields or chemical splash ]
splashes of the solution.
goggles
] Prevents contamination of
Body Protection Laboratory Coat ]
personal clothing.
Use a NIOSH-approved
Not generally required if respirator if there is a risk of
Respiratory Protection handled in a well-ventilated generating aerosols or if
area or fume hood. working outside of a ventilated

enclosure.

Safe Handling and Operational Plan

Adherence to the following procedural steps is crucial for the safe handling of C14-4.

Engineering Controls

e Ventilation: Always handle C14-4 in a certified chemical fume hood to minimize inhalation
exposure to the ethanol solvent.

o Eye Wash and Safety Shower: Ensure that a calibrated and unobstructed eye wash station
and safety shower are readily accessible in the immediate work area.

Procedural Steps for Handling

» Preparation: Before handling, ensure all necessary PPE is donned correctly. Clear the
workspace of any unnecessary items.

» Dispensing: C14-4 is typically supplied as a solution in ethanol. When transferring the
solution, use appropriate chemical-resistant pipettes and containers.
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e Avoid Inhalation and Contact: Handle the material gently to avoid splashing or the creation of
aerosols.

o Storage: Store C14-4 at -20°C in a tightly sealed, clearly labeled container. As the solution
contains flammable ethanol, store it in a designated flammable materials storage cabinet or
refrigerator.

Emergency Procedures

Immediate and appropriate response to an exposure is critical.

Exposure Route First Aid Measures

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting
Eye Contact ) ] ]

the upper and lower eyelids. Seek immediate

medical attention.

Remove contaminated clothing. Wash the
) affected area with soap and water for at least 15
Skin Contact ) ] S
minutes. Seek medical attention if irritation

persists.

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

Inhalation o o _ , ,
artificial respiration. Seek immediate medical
attention.

) Do NOT induce vomiting. Rinse mouth with

Ingestion

water. Seek immediate medical attention.

Disposal Plan

Proper disposal of C14-4 and associated waste is essential to prevent environmental
contamination and ensure regulatory compliance.

o Waste Categorization: All waste containing C14-4, including empty containers, contaminated
lab supplies (e.g., pipette tips, gloves), and unused solutions, should be treated as
hazardous chemical waste.
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o Collection: Collect all C14-4 waste in a designated, leak-proof, and clearly labeled hazardous
waste container. The label should include "Hazardous Waste," the name of the chemical
(C14-4 in ethanol), and the associated hazards (Flammable, Irritant).

o Storage of Waste: Store the hazardous waste container in a designated satellite
accumulation area that is secure and away from incompatible materials.

» Final Disposal: Arrange for the disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) office. Do not dispose of C14-4 down the drain or in
regular trash.

Experimental Workflow for Handling and Disposal
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Caption: Workflow for the safe handling and disposal of C14-4.
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 To cite this document: BenchChem. [Personal protective equipment for handling C14-4].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15615982#personal-protective-equipment-for-
handling-c14-4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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